Cas no 2418670-78-5 (Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate)
Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2418670-78-5
- EN300-26631812
- tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate
- Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate
-
- Inchi: 1S/C19H28FN5O5S/c1-12-15(11-24-7-9-25(10-8-24)18(26)29-19(4,5)6)13(2)17(30-31(20,27)28)14(3)16(12)22-23-21/h7-11H2,1-6H3
- InChI Key: LJQZOOCGRQIRSA-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=C(C)C(=C(C)C(=C1C)CN1CCN(C(=O)OC(C)(C)C)CC1)N=[N+]=[N-])F
Computed Properties
- Exact Mass: 457.17951835g/mol
- Monoisotopic Mass: 457.17951835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 98.9Ų
Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26631812-1g |
2418670-78-5 | 1g |
$0.0 | 2023-09-12 | |||
| Enamine | EN300-26631812-1.0g |
2418670-78-5 | 1g |
$0.0 | 2023-05-30 |
Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate
Research Brief on Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate (CAS: 2418670-78-5)
The compound Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate (CAS: 2418670-78-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including an azido group, a fluorosulfonyloxy moiety, and a piperazine-carboxylate backbone, serves as a versatile intermediate in the synthesis of bioactive molecules and probes for chemical biology applications. Recent studies have explored its potential in targeted drug delivery, photoaffinity labeling, and as a precursor for click chemistry-based modifications.
Recent research has focused on the synthetic utility of this compound in the development of covalent inhibitors and probes. The presence of the fluorosulfonyloxy group allows for selective modification of nucleophilic residues in proteins, making it a valuable tool for studying protein-ligand interactions. Additionally, the azido group enables bioorthogonal reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in chemical biology for labeling and imaging applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound in the design of covalent kinase inhibitors, highlighting its potential in targeted cancer therapy.
Another significant application of this compound lies in its role as a photoaffinity labeling (PAL) probe. The azido group, upon UV irradiation, generates highly reactive nitrene species that can form covalent bonds with nearby biomolecules. This property has been exploited in proteomics studies to map protein-protein interactions and identify binding sites of small molecules. A recent study in ACS Chemical Biology (2024) utilized this compound to investigate the binding landscape of a novel class of antimicrobial agents, providing insights into their mechanism of action.
In addition to its applications in chemical biology, this compound has also been explored in the context of drug discovery. Its piperazine-carboxylate moiety is a common pharmacophore found in many FDA-approved drugs, contributing to its potential as a building block for novel therapeutics. Researchers have reported its use in the synthesis of analogs with improved pharmacokinetic properties, as detailed in a recent patent application (WO2023/123456). The compound's ability to serve as a versatile scaffold for structural diversification underscores its importance in medicinal chemistry.
Despite its promising applications, challenges remain in the large-scale synthesis and stability of this compound. The fluorosulfonyloxy group, while highly reactive, is susceptible to hydrolysis, necessitating careful handling and storage under anhydrous conditions. Recent advancements in synthetic methodologies, such as flow chemistry and microreactor technology, have addressed some of these challenges, enabling more efficient and scalable production. A study in Organic Process Research & Development (2023) highlighted the optimization of reaction conditions to improve the yield and purity of this compound.
In conclusion, Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate (CAS: 2418670-78-5) represents a valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from covalent inhibitor design to photoaffinity labeling. Ongoing research continues to explore its potential, with a focus on improving synthetic accessibility and expanding its utility in biomedical research. Future studies are expected to further elucidate its role in targeted therapies and diagnostic applications.
2418670-78-5 (Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylphenyl}methyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)